Cas no 29842-64-6 (2,6-Dimethyl-4-(4-nitrophenyl)morpholine)

• Product Name: 2,6-Dimethyl-4-(4-nitrophenyl)morpholine
• CAS No: 29842-64-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD00105780
• CID: 1076120
• PubChem ID: 2798278
• Update Time: 2025-06-08

2,6-Dimethyl-4-(4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(4-nitrophenyl)morpholine
• AC1MDZOH
• CTK6C5285
• dimethylnitrophenylmorpholine
• HMS544O18
• Maybridge1_001206
• MolPort-001-953-737
• Oprea1_212023
• SureCN2086891
• SCHEMBL2086891
• SR-01000525960
• CS-0316242
• 9W-0224
• DTXSID50383991
• MFCD00105780
• AKOS016340133
• EU-0018700
• SR-01000525960-1
• XCCYGUOUNHECSY-UHFFFAOYSA-N
• AKOS000600312
• Morpholine, 2,6-dimethyl-4-(4-nitrophenyl)-
• 29842-64-6
• STK761017
• CCG-233901

• MDL： MFCD00105780
• Inchi： 1S/C12H16N2O3/c1-9-7-13(8-10(2)17-9)11-3-5-12(6-4-11)14(15)16/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： XCCYGUOUNHECSY-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2C=CC(=CC=2)[N+](=O)[O-])CC1C

Computed Properties

• Exact Mass: 236.11618
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Melting Point: 113-116°C
• PSA: 55.61

2,6-Dimethyl-4-(4-nitrophenyl)morpholine Security Information

• HazardClass：IRRITANT

Additional information on 2,6-Dimethyl-4-(4-nitrophenyl)morpholine

2,6-Dimethyl-4-(4-nitrophenyl)morpholine (CAS No. 29842-64-6): A Comprehensive Overview of Its Properties and Applications

2,6-Dimethyl-4-(4-nitrophenyl)morpholine (CAS No. 29842-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the morpholine derivatives class, which is widely studied for its diverse biological activities and industrial uses. With a molecular formula of C₁₂H₁₆N₂O₃, this compound combines a morpholine ring with a 4-nitrophenyl substituent, making it a subject of interest in drug discovery and material science.

One of the key reasons for the growing interest in 2,6-Dimethyl-4-(4-nitrophenyl)morpholine is its potential role in the development of novel therapeutic agents. Researchers are exploring its derivatives for their possible anti-inflammatory, antimicrobial, and central nervous system (CNS) activity. The presence of the nitro group enhances its reactivity, allowing for further chemical modifications to optimize its pharmacological profile. This aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are designed to improve efficacy and reduce side effects.

In addition to its pharmaceutical potential, CAS No. 29842-64-6 is also investigated for its applications in organic synthesis and catalysis. The compound's rigid morpholine backbone and electron-withdrawing nitro group make it a valuable intermediate in constructing complex molecules. Recent studies highlight its utility in cross-coupling reactions and as a ligand precursor in transition metal catalysis, which are critical for developing sustainable chemical processes. This resonates with the increasing demand for green chemistry solutions and eco-friendly synthesis methods.

The physicochemical properties of 2,6-Dimethyl-4-(4-nitrophenyl)morpholine further contribute to its versatility. Its moderate solubility in polar solvents and stability under standard conditions make it suitable for various experimental setups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound, ensuring high purity for research purposes. These attributes are particularly relevant to laboratories focusing on high-throughput screening and quality control in drug development.

From an industrial perspective, the compound's synthesis and scalability are topics of ongoing optimization. Innovations in continuous flow chemistry and microwave-assisted synthesis have shown promise in improving the yield and efficiency of producing morpholine derivatives. Such advancements address the need for cost-effective and scalable manufacturing processes, which are essential for meeting the demands of pharmaceutical supply chains and research institutions.

As the scientific community continues to explore the potential of 2,6-Dimethyl-4-(4-nitrophenyl)morpholine, its relevance in academic research and industrial applications is expected to grow. Future studies may focus on elucidating its mechanism of action in biological systems or expanding its utility in material science, such as in the design of functional polymers or advanced coatings. With its multifaceted properties, this compound exemplifies the intersection of chemistry and innovation, offering exciting opportunities for discovery and development.